

Addressing content uniformity issues in Dexlansoprazole capsules

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Dexlansoprazole sesquihydrate*

CAS No.: *313640-86-7*

Cat. No.: *B12648154*

[Get Quote](#)

Technical Support Center: Dexlansoprazole Capsules

A Guide to Investigating and Resolving Content Uniformity Failures

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and manufacturing professionals working with Dexlansoprazole modified-release capsules. Content uniformity is a critical quality attribute that ensures every capsule delivers the correct dose to the patient. Given the unique Dual Delayed-Release (DDR) formulation of Dexlansoprazole, achieving uniformity can present specific challenges.[\[1\]](#)[\[2\]](#)[\[3\]](#)

This document provides in-depth troubleshooting guidance in a direct question-and-answer format. It moves beyond simple procedural steps to explain the underlying scientific principles, helping you diagnose the root cause of variability and implement robust, science-driven solutions.

Part 1: Troubleshooting Guide - Investigating Content Uniformity Failures

This section addresses specific failures you might encounter during manufacturing or quality control testing.

Question 1: Our batch of Dexlansoprazole capsules failed content uniformity testing according to USP <905>. The Acceptance Value (AV) is above the L1 limit of 15.0. Where should we start our investigation?


Answer:

A failure to meet the USP <905> requirements for Uniformity of Dosage Units is a critical issue that necessitates a systematic root cause analysis.^{[4][5][6][7]} The Acceptance Value (AV) calculation is sensitive to both the mean deviation from the label claim and the spread of individual unit doses (Relative Standard Deviation, RSD). A high AV can stem from issues in three main areas: the formulation blend, the capsule filling process, or the analytical method itself.

Our investigation should follow a logical progression, starting with the most likely sources of variability.

Workflow: Root Cause Analysis for Content Uniformity Failure

Here is a systematic workflow to guide your investigation.



[Click to download full resolution via product page](#)

Caption: Root cause analysis workflow for a content uniformity failure.

Question 2: We suspect powder segregation is the root cause. How can we confirm this and what are the mitigation strategies for a Dexlansoprazole DDR formulation?

Answer:

This is a very common and critical issue. Segregation, the separation of a powder blend's components, directly leads to inconsistent Active Pharmaceutical Ingredient (API) concentration in the dosage units.[8][9][10] For Dexlansoprazole, the formulation is not a simple powder but a mixture of two types of enteric-coated granules, each with a different pH-dependent release profile.[2][3][11] Any difference in the physical properties (size, shape, density) of these two granule populations, or between the granules and any excipients, creates a high potential for segregation.

Step 1: Confirming Segregation

Before implementing changes, you must confirm that segregation is occurring.

- Experimental Protocol: Blend Uniformity Assessment via Thief Sampling
 - Prepare a batch of the Dexlansoprazole granule blend in your production-scale blender.
 - After the blending cycle is complete, do not discharge the blender.
 - Use a validated sampling thief to take samples from at least 10 different, geographically distinct locations within the blender (e.g., top, middle, bottom; near walls, center).
 - Assay each sample in triplicate for Dexlansoprazole content.
 - Calculate the mean potency and the Relative Standard Deviation (RSD) across all locations. An RSD of >3% is a strong indicator of a non-homogenous blend.

Step 2: Identifying the Segregation Mechanism

The most common segregation mechanisms in pharmaceutical manufacturing are sifting, fluidization, and trajectory segregation.[\[9\]](#)[\[12\]](#)

- Sifting/Percolation: Smaller particles move through the spaces between larger ones. This is highly likely if there is a significant size difference between the two types of enteric-coated granules.[\[9\]](#)
- Fluidization: Lighter or aerodynamically finer particles are lifted by air currents during powder transfer and settle last, often concentrating at the top of a hopper.[\[12\]](#)

Step 3: Mitigation Strategies

- Particle Engineering: The most robust solution is to modify the physical properties of the granules to be as similar as possible.
 - Action: Aim for overlapping particle size distributions and similar densities for both granule types. This may require adjusting the coating process or the starting core material (e.g., sugar spheres).[\[13\]](#)

- Process Optimization:
 - Minimize Drop Heights: Reduce the distance the blend falls when being transferred from the blender to the hopper and from the hopper to the capsule filler.[\[12\]](#) This minimizes trajectory and percolation effects.
 - Use Mass Flow Hoppers: Funnel flow hoppers can exacerbate segregation, as the material in the center flows out first. Mass flow designs, where the entire bed of powder moves downward, are highly effective at remixing any segregation that occurred during filling.[\[13\]](#)
 - Optimize Blender Settings: Over-blending can be as detrimental as under-blending. It can induce segregation in fragile blends. Validate your blending time to find the optimal window of homogeneity.[\[14\]](#)

Question 3: Our blend uniformity is excellent (RSD < 2%), but the final capsules are still failing content uniformity. What aspects of the capsule filling process should we investigate?

Answer:

This scenario correctly points the investigation away from the formulation and squarely onto the capsule filling operation. Even a perfect blend can result in non-uniform capsules if the filling process is not well-controlled. The key is ensuring that a consistent volume and density of powder is delivered to every single capsule.

Key Investigation Areas for Capsule Filling:

Parameter	Potential Issue & Causality	Recommended Action & Protocol
Powder Flowability	The blend may be cohesive, leading to poor and inconsistent flow from the main hopper into the dosing mechanism. ^{[15][16][17]} This causes intermittent filling, resulting in under-filled capsules.	Protocol: Powder Flow Characterization. Measure Carr's Index and Hausner Ratio. A Carr's Index > 25 or Hausner Ratio > 1.25 indicates poor flow. ^[18] If flow is poor, consider adding a glidant (e.g., colloidal silicon dioxide) or optimizing particle shape. ^[15]
Machine Speed	Operating the capsule filler at excessive speeds may not allow sufficient time for the dosing chamber (dosator or tamping pin station) to fill completely and consistently with powder.	Protocol: Speed Titration Study. Run small batches at varying machine speeds (e.g., 70%, 85%, 100% of max). Collect and test 20 capsules for content uniformity at each speed to identify the optimal operating range.
Tamping Pressure (Tamping Pin Fillers)	Incorrect tamping pressure can lead to variable powder plug density. Too little pressure results in a loose, under-weight plug. Too much pressure can cause plug fracture or lamination, also leading to weight variation.	Protocol: Tamping Force Optimization. Perform a study by varying the tamping pin pressure settings. For each setting, measure the in-process capsule fill weights and the final content uniformity. Correlate the pressure with the lowest weight variability.
Hopper Fill Level	Inconsistent powder head pressure over the dosing station can cause variations in fill weight. A full hopper exerts more pressure than a nearly empty one, potentially leading	Maintain a consistent powder level in the hopper using an automated level sensor and feeding system. Validate the acceptable operating range for the hopper fill level.

to a trend of decreasing fill weights over a run.

Electrostatic Charges

Pharmaceutical powders can develop static charges during handling, causing particles to repel each other or adhere to machine surfaces.[\[19\]](#)[\[20\]](#)[\[21\]](#)[\[22\]](#)[\[23\]](#) This disrupts smooth powder flow and can lead to erratic dosing.

Ensure all equipment is properly grounded.[\[20\]](#) If necessary, increase the relative humidity in the filling suite (within validated limits for the product) to help dissipate static charges.[\[23\]](#)

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the USP acceptance criteria for the Content Uniformity test?

The test is typically performed in two stages as defined in USP General Chapter <905> Uniformity of Dosage Units.[\[4\]](#)[\[6\]](#)

- Stage 1 (S1): Test 10 capsules. The requirements are met if the calculated Acceptance Value (AV) is less than or equal to the L1 limit, which is 15.0.[\[4\]](#)[\[7\]](#)
- Stage 2 (S2): If the AV is greater than 15.0, test an additional 20 capsules. Calculate a new AV for the total of 30 capsules. The requirements are met if the final AV is less than or equal to 15.0, and no individual unit is outside the range of $(1 \pm L2 * 0.01) * M$, where L2 is 25.0 and M is the reference value.[\[4\]](#)[\[6\]](#)[\[7\]](#)


Q2: Can we use Weight Variation instead of Content Uniformity for Dexlansoprazole capsules?

No. The Weight Variation test can only be substituted for Content Uniformity when the drug substance is ≥ 25 mg and $\geq 25\%$ of the total dosage unit weight.[\[24\]](#) Dexlansoprazole capsules (e.g., 30 mg or 60 mg) contain coated granules where the API is a smaller fraction of the total granule mass. Therefore, the Content Uniformity test, which relies on a direct assay of the API in individual units, is mandatory.[\[5\]](#)

Q3: Our analytical method for Dexlansoprazole assay is showing high variability. Could this be mistaken for a content uniformity problem?

Absolutely. A noisy, imprecise, or inaccurate analytical method will artificially inflate the variability measured during a content uniformity test.

Workflow: Differentiating Analytical vs. Manufacturing Variability



[Click to download full resolution via product page](#)

Caption: A workflow to isolate the source of high variability.

Before investigating the manufacturing process, it is crucial to ensure your analytical method is robust. A common method is RP-HPLC with UV detection.[25][26] Ensure the method is fully validated for precision, accuracy, linearity, and specificity according to ICH guidelines.[27]

Q4: How does the Dual Delayed-Release (DDR) nature of Dexlansoprazole affect content uniformity?

The DDR technology means each capsule is filled with a blend of two distinct types of enteric-coated granules.[1][11][28] One type releases the drug in the proximal duodenum (pH 5.5), and the other releases it further down in the small intestine (pH 6.8).[2] For content uniformity, this has a major implication: Not only must the total amount of Dexlansoprazole be uniform from capsule to capsule, but the ratio of the two granule types must also be uniform.

A failure to maintain this ratio could lead to a product that passes the content uniformity assay but fails its dissolution profile, as the release characteristics would be altered. This underscores the importance of preventing segregation by matching the physical properties of the two granule populations as closely as possible.

References

- ResearchGate. (n.d.). Dexlansoprazole dual delayed-release technology releases drug in two phases. Retrieved from [\[Link\]](#)
- Fass, R., & Chey, W. D. (2009). The role of dexlansoprazole modified-release in the management of gastroesophageal reflux disease. *Therapeutics and Clinical Risk Management*, 5, 627–636. Retrieved from [\[Link\]](#)
- Kaialy, W. (2016). Electrostatic charging of pharmaceuticals – a multifaceted phenomenon. *Atlas of Science*. Retrieved from [\[Link\]](#)
- U.S. Pharmacopeia. (2023). <905> UNIFORMITY OF DOSAGE UNITS. Retrieved from [\[Link\]](#)

- SA Heart. (n.d.). The benefit of dual delayed release. Retrieved from [[Link](#)]
- ACME. (n.d.). The Critical Role of Powder Flowability in Pharmaceutical Manufacturing. Retrieved from [[Link](#)]
- Metz, D. C., Vakily, M., Dixit, T., & Mulford, D. (2009). Review article: dual delayed release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy. *Alimentary Pharmacology & Therapeutics*, 29(9), 928–937. Retrieved from [[Link](#)]
- Gastroenterology & Hepatology. (2010). Update on Dual Delayed-Release PPI Formulations. Retrieved from [[Link](#)]
- Chan, Y. Z., et al. (2024). Detailed accounts of segregation mechanisms and the evolution of pharmaceutical blend segregation analysis: A review. *International Journal of Pharmaceutics*, 665, 124483. Retrieved from [[Link](#)]
- Pharmaguideline. (n.d.). Handling Static Charge in Pharmaceutical Manufacturing. Retrieved from [[Link](#)]
- Roshdy, A., et al. (2021). New spectroscopic methods for determination of dexlansoprazole using mercurochrome. *Luminescence*, 36(5), 1181–1188. Retrieved from [[Link](#)]
- Studypool. (n.d.). Segregation in Tablet Manufacturing - Mechanisms, Impact, and Mitigation by Granulation. Retrieved from [[Link](#)]
- Pharmaceutical Technology. (2004). Static electricity in solid dosage manufacturing. Retrieved from [[Link](#)]
- Process Industry Informer. (2018). Reducing Powder Segregation – a big issue especially in vacuum conveying systems. Retrieved from [[Link](#)]
- Manufacturing Chemist. (2009). How to avoid segregation. Retrieved from [[Link](#)]
- Momin, M. A., et al. (2019). Impact of Electrostatics on Processing and Product Performance of Pharmaceutical Solids. *AAPS PharmSciTech*, 20(4), 159. Retrieved from [[Link](#)]

- PowderTechnology.info. (2024). Powder Flowability: Factors and Measurement Techniques. Retrieved from [\[Link\]](#)
- Hotha, K. K., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical Formulations. Asian Journal of Chemistry, 30(8), 1803-1807. Retrieved from [\[Link\]](#)
- Aipak. (n.d.). Flowability of Powder: What Do You Know Will Define the Process Performance. Retrieved from [\[Link\]](#)
- Scribd. (n.d.). USP 905 - Uniformity of Dosage Units. Retrieved from [\[Link\]](#)
- JETIR. (2021). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF DEXLANSOPRAZOLE BY RP-HPLC METHOD IN BULK AND PHARMACEUTICAL DOSAGE FORM. Retrieved from [\[Link\]](#)
- Kaialy, W. (2016). A review of factors affecting electrostatic charging of pharmaceuticals and adhesive mixtures for inhalation. Particuology, 24, 18–29. Retrieved from [\[Link\]](#)
- Scribd. (n.d.). Dexlansoprazole Stability Analysis. Retrieved from [\[Link\]](#)
- Course Hero. (n.d.). RP-HPLC method for dexlansoprazole in bulk and capsules. Retrieved from [\[Link\]](#)
- Powder & Bulk Solids. (2021). Factors That Impact a Powder's Flowability. Retrieved from [\[Link\]](#)
- Pharmaceutical Technology. (2016). Establishing Acceptance Limits for Uniformity of Dosage Units: Part 1. Retrieved from [\[Link\]](#)
- Der Pharma Chemica. (2022). Evaluation Parameters for Powder Flow Ability. Retrieved from [\[Link\]](#)
- PowderTechnology.info. (2025). Powder Segregation Prevention: Mechanisms and How to Fix it. Retrieved from [\[Link\]](#)

- Indian Journal of Research in Pharmacy and Biotechnology. (2015). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE DELAYED RELEASE CAPSULES. Retrieved from [\[Link\]](#)
- GSC Biological and Pharmaceutical Sciences. (2021). Formulation and evaluation of dexlansoprazole extended-release tablet. Retrieved from [\[Link\]](#)
- Indian Journal of Pharmaceutical Sciences. (2012). Resolving Issues of Content Uniformity and Low Permeability Using Eutectic Blend of Camphor and Menthol. Retrieved from [\[Link\]](#)
- ResearchGate. (2025). DEVELOPMENT OF CONTROLLED RELEASE FORMULATIONS OF DEXLANSOPRAZOLE TO IMPROVE BIOAVAILABILITY. Retrieved from [\[Link\]](#)
- Pharmaceuticals (Basel). (2025). Quality by Design Formulation Approach for the Development of Orodispersible Tablets of Dexlansoprazole. Retrieved from [\[Link\]](#)
- Capsuline. (2023). Quality Control Standards for Empty Capsules. Retrieved from [\[Link\]](#)
- Pharma.Tips. (2025). How to Conduct Content Uniformity Testing for Tablets. Retrieved from [\[Link\]](#)
- University of Nottingham. (n.d.). Hard gelatin capsules. Retrieved from [\[Link\]](#)
- Pharmaceutical Technology. (2018). Analyzing Content Uniformity. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 2. The role of dexlansoprazole modified-release in the management of gastroesophageal reflux disease - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. journals.co.za [journals.co.za]

- [4. usp.org \[usp.org\]](#)
- [5. USP–NF General Chapter Uniformity of Dosage Units | USP-NF \[uspnf.com\]](#)
- [6. ftp.uspbpep.com \[ftp.uspbpep.com\]](#)
- [7. scribd.com \[scribd.com\]](#)
- [8. Detailed accounts of segregation mechanisms and the evolution of pharmaceutical blend segregation analysis: A review - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. scribd.com \[scribd.com\]](#)
- [10. Ifatabletpresses.com \[ifatabletpresses.com\]](#)
- [11. Update on Dual Delayed-Release PPI Formulations - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. Powder Segregation Prevention: Mechanisms and How to Fix it - PowderTechnology info \[powdertechology.info\]](#)
- [13. How to avoid segregation \[manufacturingchemist.com\]](#)
- [14. pharmtech.com \[pharmtech.com\]](#)
- [15. The Critical Role of Powder Flowability in Pharmaceutical Manufacturing – Global Center for Pharmaceutical Industry \[globalpharmacenter.com\]](#)
- [16. Powder Flowability: Factors and Measurement Techniques - PowderTechnology info \[powdertechology.info\]](#)
- [17. icapsulepack.com \[icapsulepack.com\]](#)
- [18. derpharmachemica.com \[derpharmachemica.com\]](#)
- [19. atlasofscience.org \[atlasofscience.org\]](#)
- [20. Handling Static Charge in Pharmaceutical Manufacturing | Pharmaguideline \[pharmaguideline.com\]](#)
- [21. pharmtech.com \[pharmtech.com\]](#)
- [22. Impact of Electrostatics on Processing and Product Performance of Pharmaceutical Solids - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. wlv.openrepository.com \[wlv.openrepository.com\]](#)
- [24. pharmtech.com \[pharmtech.com\]](#)
- [25. jetir.org \[jetir.org\]](#)
- [26. RP-HPLC method for dexlansoprazole in bulk and capsules. \[wisdomlib.org\]](#)
- [27. japsonline.com \[japsonline.com\]](#)

- 28. Review article: dual delayed release formulation of dexamethasone MR, a novel approach to overcome the limitations of conventional single release proton pump inhibitor therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Addressing content uniformity issues in Dexamethasone capsules]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12648154/docs#addressing-content-uniformity-issues-in-dexamethasone-capsules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

